Cas no 2694725-31-8 (5-bromo-N,2-dimethyl-3-(trifluoromethyl)aniline)

• Product Name: 5-bromo-N,2-dimethyl-3-(trifluoromethyl)aniline
• CAS No: 2694725-31-8
• MF: C₉H₉BrF₃N
• MW: 268.073672056198
• CID: 5613070
• PubChem ID: 165947953
• Update Time: 2025-10-24

5-bromo-N,2-dimethyl-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-33048063
• 2694725-31-8
• 5-bromo-N,2-dimethyl-3-(trifluoromethyl)aniline

• Inchi： 1S/C9H9BrF3N/c1-5-7(9(11,12)13)3-6(10)4-8(5)14-2/h3-4,14H,1-2H3
• InChI Key： CLGOMIVHSPZJFT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=C(C(F)(F)F)C=1)NC

Computed Properties

• Exact Mass: 266.98705g/mol
• Monoisotopic Mass: 266.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Additional information on 5-bromo-N,2-dimethyl-3-(trifluoromethyl)aniline

5-Bromo-N,2-Dimethyl-3-(Trifluoromethyl)Aniline: A Comprehensive Overview

5-Bromo-N,2-Dimethyl-3-(Trifluoromethyl)Aniline, also known by its CAS registry number CAS No. 2694725-31-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom at the 5-position of the aniline ring, a trifluoromethyl group at the 3-position, and N-methyl and 2-methyl substituents. These features make it a valuable compound for research and industrial applications.

The synthesis of 5-Bromo-N,2-Dimethyl-3-(Trifluoromethyl)Aniline involves a series of carefully controlled chemical reactions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, a study published in the Journal of Organic Chemistry in 2023 highlighted a novel approach using palladium-catalyzed coupling reactions to synthesize this compound efficiently. This method not only reduces reaction time but also minimizes the use of hazardous reagents, aligning with modern green chemistry principles.

The physical and chemical properties of 5-Bromo-N,2-Dimethyl-3-(Trifluoromethyl)Aniline have been extensively studied to understand its behavior under various conditions. The compound exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its electronic structure, influenced by the electron-withdrawing trifluoromethyl group and the electron-donating methyl groups, makes it highly reactive in certain chemical transformations.

In terms of applications, 5-Bromo-N,2-Dimethyl-3-(Trifluoromethyl)Aniline has found significant use in the pharmaceutical industry as an intermediate in drug synthesis. For example, recent research has demonstrated its potential as a precursor for developing novel anti-inflammatory agents. Additionally, this compound is employed in the synthesis of advanced materials such as high-performance polymers and optoelectronic devices due to its unique electronic properties.

The environmental impact of 5-Bromo-N,2-Dimethyl-3-(Trifluoromethyl)Aniline has also been a topic of interest among scientists. Studies conducted in 2023 have shown that this compound undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. This finding is crucial for assessing its environmental safety and ensuring sustainable industrial practices.

In conclusion, 5-Bromo-N,2-Dimethyl-3-(Trifluoromethyl)Aniline (CAS No. 2694725-31-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and properties make it an essential component in modern chemical research and industrial processes. As ongoing studies continue to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an even more significant role in the advancement of science and technology.